Cas no 1785-53-1 (2,9-Undecadiyne)

2,9-Undecadiyne is a linear aliphatic diyne compound characterized by its terminal alkyne functional groups at the 2nd and 9th carbon positions. This structure makes it a valuable building block in organic synthesis, particularly for click chemistry applications, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its symmetrical arrangement and high reactivity enable efficient cross-linking and polymerization processes, contributing to the development of advanced materials. The compound’s well-defined molecular architecture also facilitates its use in supramolecular chemistry and molecular scaffolding. Due to its stability and predictable reactivity, 2,9-Undecadiyne is a preferred choice for researchers working on tailored polymeric networks and functionalized nanostructures.
2,9-Undecadiyne structure
2,9-Undecadiyne structure
Product Name:2,9-Undecadiyne
CAS No:1785-53-1
MF:C11H16
MW:148.244743347168
MDL:MFCD00041621
CID:118077
PubChem ID:13351096
Update Time:2025-05-27

2,9-Undecadiyne Chemical and Physical Properties

Names and Identifiers

    • 2,9-Undecadiyne
    • undeca-2,9-diyne
    • 2,5-PYRIDINEDICARBOXYLIC ACID DI-N-PROPYL ESTER
    • 2,9-undecandiin
    • Undeca-2,9-diin
    • undeca-2,9-diyn
    • DTXSID00537907
    • 1785-53-1
    • AKOS006229837
    • MFCD00041621
    • FT-0610773
    • MDL： MFCD00041621
    • Inchi： 1S/C11H16/c1-3-5-7-9-11-10-8-6-4-2/h7-11H2,1-2H3
    • InChI Key： FKKNTXVGHXTKPZ-UHFFFAOYSA-N
    • SMILES： C(CCC#CC)CCC#CC

Computed Properties

  • Exact Mass: 148.12500
  • Monoisotopic Mass: 148.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.838
  • Boiling Point: 112°C 15mm
  • Flash Point: 70.4°C
  • Refractive Index: 1.4690
  • PSA: 0.00000
  • LogP: 2.98350

2,9-Undecadiyne Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

2,9-Undecadiyne Customs Data

  • HS CODE：2901299090
  • Customs Data：

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2,9-Undecadiyne Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB105379-2 ml
2,9-Undecadiyne, 92%; .
 1785-53-1 92%
2 ml
 €118.00 2024-04-18
abcr
AB105379-2ml
2,9-Undecadiyne, 92%; .
 1785-53-1 92%
2ml
 €118.00 2025-02-16

2,9-Undecadiyne Related Literature

  • 1. 579. Poly-cyclotrimerisation of alkadiynes and cycloalkadiynes on complex metal catalysts
    A. J. Hubert,Johannes Dale J. Chem. Soc. 1965 3160
  • 2. 579. Poly-cyclotrimerisation of alkadiynes and cycloalkadiynes on complex metal catalysts
    A. J. Hubert,Johannes Dale J. Chem. Soc. 1965 3160
  • 3. 579. Poly-cyclotrimerisation of alkadiynes and cycloalkadiynes on complex metal catalysts
    A. J. Hubert,Johannes Dale J. Chem. Soc. 1965 3160
  • 4. A Novel method for the catalytic partial hydrogenation of diolefins to mono-olefins. Preparation of cycloalkenes
    A. J. Hubert J. Chem. Soc. C 1967 2149

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